5-(2,3,4-Trifluorophenyl)-1,2-oxazole-3-carboxylic acid
Overview
Description
5-(2,3,4-Trifluorophenyl)-1,2-oxazole-3-carboxylic acid (TPOCA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TPOCA is a heterocyclic compound that contains an oxazole ring and a carboxylic acid group. It is also known as 2,3,4-trifluoro-5-oxazolecarboxylic acid.
Scientific Research Applications
Biological Activity and Drug Development
Heterocyclic compounds like triazoles and oxazoles are critical in medicinal chemistry due to their extensive range of biological activities. They are foundations for developing new drugs with varied therapeutic potentials, such as antimicrobial, anti-inflammatory, antitumor, and antiviral properties. The synthesis and functionalization of these heterocycles have led to drugs that address numerous health conditions, showcasing the potential applications of closely related compounds like 5-(2,3,4-Trifluorophenyl)-1,2-oxazole-3-carboxylic acid in drug development and biological research (Kaushik et al., 2019); (Ohloblina, 2022).
Materials Science and Industrial Applications
In materials science, the unique properties of heterocyclic compounds facilitate the development of novel materials with specific desired characteristics, such as high thermal stability and chemical resistance. These compounds are used in creating polymers, coatings, and electronic materials, indicating potential areas where this compound could find application (Hrimla et al., 2021).
Environmental Remediation
The application of heterocyclic compounds in environmental science, particularly in the degradation or transformation of pollutants, presents another avenue for the application of this compound. These compounds, through enzymatic and chemical reactions, can contribute to the remediation of contaminated environments, showcasing their versatility and utility in addressing ecological challenges (Husain & Husain, 2007).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s worth noting that similar compounds often work by binding to their target proteins and modulating their activity .
Biochemical Pathways
Similar compounds have been known to participate in various biochemical reactions, including the suzuki–miyaura cross-coupling reaction .
Pharmacokinetics
Similar compounds are often well-absorbed and distributed throughout the body, metabolized by various enzymes, and excreted through the kidneys .
Result of Action
Similar compounds often result in changes in cellular signaling, gene expression, or enzymatic activity .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-(2,3,4-Trifluorophenyl)-1,2-oxazole-3-carboxylic acid. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .
Properties
IUPAC Name |
5-(2,3,4-trifluorophenyl)-1,2-oxazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4F3NO3/c11-5-2-1-4(8(12)9(5)13)7-3-6(10(15)16)14-17-7/h1-3H,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEBOUBLTJXBIPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C2=CC(=NO2)C(=O)O)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4F3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1188143-67-0 |
Source
|
| Record name | 5-(2,3,4-trifluorophenyl)-1,2-oxazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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